Cas no 88494-41-1 (1,3,5-Octadecanetriol, 2-amino-)

• Product Name: 1,3,5-Octadecanetriol, 2-amino-
• CAS No: 88494-41-1
• MF: C₁₈H₃₉NO₃
• MW: 317.507166147232
• CID: 630654
• PubChem ID: 71318361
• Update Time: 2025-04-19

1,3,5-Octadecanetriol, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Octadecanetriol, 2-amino-
• 2-aminooctadecane-1,3,5-triol
• DTXSID60748491
• 88494-41-1

• Inchi： 1S/C18H39NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-16(21)14-18(22)17(19)15-20/h16-18,20-22H,2-15,19H2,1H3
• InChI Key： DLNHKONBBOBVFK-UHFFFAOYSA-N
• SMILES： OC(CC(C(CO)N)O)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 317.29299411g/mol
• Monoisotopic Mass: 317.29299411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 86.7Ų